Cas no 828916-58-1 (2(5H)-Furanone, 4-(3-butenyloxy)-3-methyl-)

2(5H)-Furanone, 4-(3-butenyloxy)-3-methyl- structure
828916-58-1 structure
Product Name:2(5H)-Furanone, 4-(3-butenyloxy)-3-methyl-
CAS No:828916-58-1
MF:C9H12O3
MW:168.189783096313
CID:680974
PubChem ID:11367218
Update Time:2025-04-19

2(5H)-Furanone, 4-(3-butenyloxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(5H)-Furanone, 4-(3-butenyloxy)-3-methyl-
    • 3-but-3-enoxy-4-methyl-2H-furan-5-one
    • 828916-58-1
    • DTXSID60463652
    • Inchi: 1S/C9H12O3/c1-3-4-5-11-8-6-12-9(10)7(8)2/h3H,1,4-6H2,2H3
    • InChI Key: OXXSLNITOTUVQY-UHFFFAOYSA-N
    • SMILES: O(CCC=C)C1COC(C=1C)=O

Computed Properties

  • Exact Mass: 168.078644241g/mol
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.5Ų
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